Cas no 81167-85-3 (Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]-)
![Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]- structure](https://www.kuujia.com/scimg/cas/81167-85-3x500.png)
81167-85-3 structure
Product name:Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]-
Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]-
- 3-[(4-methyl-1-oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile
- 81167-85-3
- DTXSID20840203
- 3-[(4-Methyl-1-oxo-1lambda~5~-pyridine-2-sulfonyl)methyl]benzonitrile
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- Inchi: InChI=1S/C14H12N2O3S/c1-11-5-6-16(17)14(7-11)20(18,19)10-13-4-2-3-12(8-13)9-15/h2-8H,10H2,1H3
- InChI Key: WRCTUMVZUDFSTL-UHFFFAOYSA-N
- SMILES: CC1=CC(=[N+](C=C1)[O-])S(=O)(=O)CC2=CC(=CC=C2)C#N
Computed Properties
- Exact Mass: 288.05686342g/mol
- Monoisotopic Mass: 288.05686342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 91.8Ų
Benzonitrile, 3-[[(4-methyl-1-oxido-2-pyridinyl)sulfonyl]methyl]- Related Literature
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Xuan Cai,Zhenxing Wang,Huanhuan Zhang,Yufei Li,Kaicha Chen,Hongli Zhao J. Mater. Chem. B, 2019,7, 401-407
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